Cas no 2171751-25-8 (3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171751-25-8
• MF: C₃₀H₃₀N₂O₅
• MW: 498.569608211517
• CID: 5995774
• PubChem ID: 165581197
• Update Time: 2025-05-21

3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• 3-[N-benzyl-2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• EN300-1530016
• 2171751-25-8

• Inchi： 1S/C30H30N2O5/c33-27(34)16-17-32(18-20-8-2-1-3-9-20)29(35)28(21-14-15-21)31-30(36)37-19-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h1-13,21,26,28H,14-19H2,(H,31,36)(H,33,34)
• InChI Key： JFJWACBVKNTFGT-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 498.21547206g/mol
• Monoisotopic Mass: 498.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Introduction to 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS No. 2171751-25-8)

3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid, identified by its CAS number 2171751-25-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyl substituent, a cyclopropyl group, and an amino acid derivative functionality. The presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety further enhances its structural complexity, making it a subject of considerable interest for researchers exploring novel pharmacophores.

The 3-N-benzyl group contributes to the compound's solubility and stability, while the 2-cyclopropyl moiety introduces steric hindrance, which can be critical in modulating binding interactions with biological targets. The core of the molecule features an acetamidopropanoic acid backbone, which is a common scaffold in drug design due to its ability to form hydrogen bonds and participate in salt formation. This structural motif is often exploited in the development of bioactive molecules due to its versatility in interacting with proteins and enzymes.

The {(9H-fluoren-9-yl)methoxycarbonyl}amino part of the name highlights the incorporation of a fluorene-based protecting group, which is frequently used in peptide synthesis and drug development. Fluorene derivatives are valued for their fluorescence properties and stability, making them useful in both analytical chemistry and as probes in biological systems. The methoxycarbonyl (Moc) group serves as an amino acid protecting group, ensuring that the amino functionality remains stable during synthetic processes before being incorporated into larger molecules.

Recent advancements in medicinal chemistry have underscored the importance of such multifunctional compounds in addressing complex biological pathways. The combination of structural features in 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS No. 2171751-25-8) positions it as a promising candidate for further investigation in therapeutic applications. Researchers have been particularly interested in its potential as an intermediate in the synthesis of peptidomimetics and protease inhibitors, where the precise arrangement of substituents can dictate binding affinity and selectivity.

In the realm of drug discovery, the development of novel scaffolds that mimic natural amino acids is a key strategy for overcoming resistance mechanisms and improving drug efficacy. The acetamidopropanoic acid moiety provides a mimicry of alanine or glycine residues, allowing for the design of molecules that can interact with enzymes or receptors in a manner similar to natural substrates. This approach has been successful in generating compounds with enhanced pharmacological properties.

The benzyl group at the nitrogen position not only stabilizes the molecule but also influences its conformational flexibility. This flexibility is crucial for optimizing interactions with biological targets, as it allows the molecule to adopt multiple binding poses. Additionally, the cyclopropyl ring introduces rigidity into the structure, which can be beneficial in ensuring proper alignment with binding pockets on proteins or enzymes.

One of the most compelling aspects of this compound is its potential application in targeted therapy. By leveraging its structural complexity, researchers aim to develop molecules that exhibit high specificity for disease-causing targets while minimizing off-target effects. The fluorene-based moiety has been explored as a fluorescent label for imaging applications, enabling real-time monitoring of drug delivery and distribution within biological systems.

Current research trends indicate that compounds like 3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS No. 2171751-25-8) are being evaluated for their role in modulating inflammatory pathways and cancer-related signaling networks. The ability to fine-tune molecular properties such as solubility, metabolic stability, and binding affinity makes this class of compounds particularly attractive for drug development. Moreover, advances in computational chemistry have facilitated the rapid screening of such molecules against large databases of biological targets, accelerating the discovery process.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The incorporation of protective groups like methoxycarbonyl is essential to prevent unwanted side reactions during multi-step synthesis. Once synthesized, thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry is necessary to confirm the molecular structure.

In conclusion,3-N-benzyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS No. 2171751-25-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for therapeutic intervention, particularly in areas where precise molecular recognition is critical. As research continues to uncover new applications for this compound and related derivatives,its potential as a building block for next-generation therapeutics remains highly promising.